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Compound of Interest

Compound Name: Bis(2-chloroethoxy)methane

Cat. No.: B104836

Essential Safety and Handling Guide for Bis(2-
chloroethoxy)methane

Topic: Personal Protective Equipment for Handling Bis(2-chloroethoxy)methane

Content Type: Provides essential, immediate safety and logistical information, including
operational and disposal plans. This content provides procedural, step-by-step guidance that
directly answers specific operational questions.

Audience: Researchers, scientists, and drug development professionals.

Hazard Identification and Immediate Precautions

Bis(2-chloroethoxy)methane is a hazardous chemical that requires strict safety protocols.[1]
It is classified as toxic if swallowed and may cause significant health damage upon skin contact
or inhalation.[1][2] The substance is also considered a combustible liquid and can produce
poisonous gases, including hydrogen chloride and phosgene, in a fire.[1][3]

Core Hazards:

o Acute Toxicity (Oral): Toxic if swallowed.[1][2] Animal studies suggest ingestion of less than
40 grams could be fatal.[1]
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» Skin and Eye Irritation: Causes severe irritation to the skin, eyes, and mucous membranes.
[4] Prolonged contact can lead to serious health damage.[1]

 Inhalation Hazard: Inhalation may be harmful.[1][4][5] Vapors can cause respiratory irritation.

[1]
» Carcinogenicity: Listed as a suspected carcinogen.[1]
e Environmental Hazard: Toxic to aquatic organisms.[1]

Immediate action in case of exposure is critical. For skin contact, immediately wash or shower
to remove the chemical.[3] If inhaled, move to fresh air at once.[4] In case of eye contact, rinse
with plenty of water. If swallowed, seek immediate medical attention.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory to prevent all personal contact with Bis(2-
chloroethoxy)methane.[1] The selection of PPE depends on the specifics of the handling
procedure and the potential for exposure.

PPE Selection Summary

The following table summarizes the required PPE for handling Bis(2-chloroethoxy)methane.
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) ) ] Standard/Specificati
Protection Type Required Equipment Notes
on
Nitrile gloves may be
suitable for splash
Chemical-resistant protection but not for
Hand Protection gloves (e.g., Butyl EN 374 prolonged contact.
rubber, Viton) Always check
manufacturer's
compatibility data.[6]
Must be worn together
Eye and Face Safety goggles and a )
EN 166 to protect against

Protection

face shield

splashes.

Body Protection

Chemical-resistant

apron or coveralls

Type 6 (splash

protection) or higher

Work clothes should
be laundered
separately by

informed individuals.

[1]3]

Respiratory Protection

Air-purifying respirator
with appropriate
cartridges or a Self-
Contained Breathing
Apparatus (SCBA)

NIOSH approved

Required when
working outside of a
fume hood or when
vapors/aerosols may

be generated.[7]

Foot Protection

Chemical-resistant,

steel-toed boots

EN 20345

To protect against
spills and falling

objects.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE
when handling Bis(2-chloroethoxy)methane.
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Task Assessment:
Handling Bis(2-chloroethoxy)methane

Add Respiratory Protection:
- Air-purifying respirator with organic vapor cartridges

Level D PPE:
- Lab coat
- Safety glasses
- Nitrile gloves (double-gloved)

Level C PPE:
- Chemical-resistant gloves (e.g., Butyl) High-Risk Task:

- Safety goggles & face shield (e.g., large volume, potential for high concentration)
- Chemical-resistant apron/coveralls

Level B PPE:
- SCBA
- Full chemical-resistant suit
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Spill of Bis(2-chloroethoxy)methane Occurs

Assess Spill Size

Small Large

Minor Spill Major Spill

Don appropriate PPE.

o . Evacuate area and alert emergency services.
Contain with absorbent material. gency

Collect waste in a sealed, labeled container. Restrict access and await trained responders.

Decontaminate spill area.

Dispose of waste via hazardous waste program.
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Generate Waste:
(e.g., excess reagent, contaminated PPE)

'

Segregate Waste:
Isolate from other chemical waste.

Containerize:
Place in a labeled, sealed, and compatible container.

Labeling:
'‘Hazardous Waste'
'‘Bis(2-chloroethoxy)methane'

Store in designated satellite accumulation area.

Arrange for pickup by certified hazardous waste handler.

Complete waste manifest documentation.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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